Cas no 1804766-05-9 (Methyl 6-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 6-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804766-05-9
• MF: C₁₀H₁₁F₃N₂O₄
• MW: 280.200553178787
• CID: 4840325
• Update Time: 2025-05-25

Methyl 6-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H11F3N2O4/c1-17-6-3-5(4-14)15-8(19-10(11,12)13)7(6)9(16)18-2/h3H,4,14H2,1-2H3
• InChI Key： FHHFCZKNPHAGNH-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=O)OC)C(=CC(CN)=N1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 1.1
• Topological Polar Surface Area: 83.7

Additional information on Methyl 6-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate

Research Brief on Methyl 6-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1804766-05-9)

Methyl 6-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1804766-05-9) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its trifluoromethoxy and aminomethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have explored its role in modulating key biological pathways, making it a compound of interest for drug discovery efforts.

The synthesis of Methyl 6-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate involves multi-step organic transformations, with recent advancements focusing on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized route using palladium-catalyzed cross-coupling reactions, achieving a 78% yield with high enantiomeric purity. The presence of the trifluoromethoxy group enhances the compound's metabolic stability and binding affinity to target proteins, as demonstrated in pharmacokinetic studies.

In preclinical research, this compound has shown promise as a building block for the development of novel kinase inhibitors. A 2024 report in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into a series of pyridine-based inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression. The resulting analogs exhibited nanomolar inhibitory activity against PI3Kα, with one derivative demonstrating significant tumor growth suppression in xenograft models. These findings underscore the compound's potential in oncology drug development.

Beyond oncology, Methyl 6-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate has been investigated for its utility in central nervous system (CNS) drug discovery. Its ability to cross the blood-brain barrier, attributed to its balanced lipophilicity and molecular weight, makes it an attractive scaffold for neuroactive compounds. Recent work published in ACS Chemical Neuroscience described its use in developing modulators of glutamate receptors, with potential applications in neurodegenerative diseases and psychiatric disorders.

Future research directions for this compound include further exploration of its structure-activity relationships (SAR) and expansion of its applications in targeted protein degradation strategies. The compound's unique chemical features position it as a valuable tool in chemical biology and drug discovery, with ongoing studies expected to uncover additional therapeutic opportunities. Researchers are particularly interested in leveraging its scaffold for the development of bifunctional molecules, such as PROTACs, to address challenging drug targets.